Cas no 94978-86-6 (4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo-)
94978-86-6 structure
Product Name:4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo-
CAS No:94978-86-6
MF:C12H9NO2
MW:199.205363035202
CID:817872
PubChem ID:736018
Update Time:2025-04-19
4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo-
- 3-CYANO-6,7-DIMETHYLCHROMONE
- 6,7-dimethyl-4-oxochromene-3-carbonitrile
- 6,7-dimethyl-3-cyanochromone
- 6,7-Dimethyl-4-oxo-4H-1-benzopyran-3-carbonitrile
- 6,7-dimethyl-4-oxo-4h-chromene-3-carbonitrile
- DTXSID70352907
- AKOS015916667
- MFCD00191957
- SCHEMBL13978666
- 94978-86-6
- FT-0692840
-
- Inchi： 1S/C12H9NO2/c1-7-3-10-11(4-8(7)2)15-6-9(5-13)12(10)14/h3-4,6H,1-2H3
- InChI Key： YBBAUISOAUXLKI-UHFFFAOYSA-N
- SMILES： O1C=C(C#N)C(C2C=C(C)C(C)=CC1=2)=O
Computed Properties
- Exact Mass: 199.06300
- Monoisotopic Mass: 199.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 2.2
- Topological Polar Surface Area: 50.1A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.25
- Melting Point: 206-209 °C(lit.)
- Boiling Point: 347.8°Cat760mmHg
- Flash Point: 151.8°C
- Refractive Index: 1.594
- PSA: 54.00000
- LogP: 2.28148
- Solubility: Not available
4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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